2-Fluoro-5-[(4-methylpiperidin-1-yl)sulfonylamino]benzoic acid

• IUPAC Name: 2-fluoro-5-[(4-methylpiperidin-1-yl)sulfonylamino]benzoic acid
• InChI: InChI=1S/C13H17FN2O4S/c1-9-4-6-16(7-5-9)21(19,20)15-10-2-3-12(14)11(8-10)13(17)18/h2-3,8-9,15H,4-7H2,1H3,(H,17,18)
• InChI Key: HHWVGSZTCVBGOW-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)NC2=CC(=C(C=C2)F)C(=O)O
• Molecular Formula: C13H17FN2O4S
• Molecular Weight: 316.35 g/mol

Description

2-Fluoro-5-[(4-methylpiperidin-1-yl)sulfonylamino]benzoic acid, also known as PF-06463922, is a small molecule drug that has been developed as a potent and selective inhibitor of the receptor tyrosine kinase (RTK) c-Met. This drug has shown promising results in preclinical studies and is currently being evaluated in clinical trials for the treatment of various types of cancer.

Mechanism of Action

2-Fluoro-5-[(4-methylpiperidin-1-yl)sulfonylamino]benzoic acid exerts its antitumor effects by selectively inhibiting the activity of c-Met, a receptor tyrosine kinase that plays a critical role in cancer cell growth, survival, and metastasis. By inhibiting c-Met, 2-Fluoro-5-[(4-methylpiperidin-1-yl)sulfonylamino]benzoic acid blocks the downstream signaling pathways that promote cancer cell growth and survival, and induces apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
In addition to its antitumor effects, 2-Fluoro-5-[(4-methylpiperidin-1-yl)sulfonylamino]benzoic acid has been shown to have other biochemical and physiological effects. For example, this drug has been shown to inhibit angiogenesis (the formation of new blood vessels) and to modulate the immune response, which may contribute to its antitumor activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-Fluoro-5-[(4-methylpiperidin-1-yl)sulfonylamino]benzoic acid is its potency and selectivity for c-Met, which makes it a valuable tool for studying the role of c-Met in cancer biology. However, one limitation of this drug is its relatively short half-life, which may require frequent dosing in preclinical studies.

Future Directions

There are several potential future directions for the development of 2-Fluoro-5-[(4-methylpiperidin-1-yl)sulfonylamino]benzoic acid. One area of interest is the combination of this drug with other targeted therapies or chemotherapy agents, which may enhance its antitumor activity. Another area of interest is the development of biomarkers that can predict which patients are most likely to respond to 2-Fluoro-5-[(4-methylpiperidin-1-yl)sulfonylamino]benzoic acid, which may improve patient selection for clinical trials. Finally, the development of more potent and selective c-Met inhibitors may lead to the development of more effective therapies for cancer.

Synthesis Methods

The synthesis of 2-Fluoro-5-[(4-methylpiperidin-1-yl)sulfonylamino]benzoic acid involves several steps, starting from commercially available starting materials. The first step involves the preparation of 2-fluoro-5-nitrobenzoic acid, which is then converted into the corresponding amine by reduction with lithium aluminum hydride. The amine is then reacted with 4-methylpiperidine and sulfonyl chloride to yield the final product, 2-Fluoro-5-[(4-methylpiperidin-1-yl)sulfonylamino]benzoic acid.

Scientific Research Applications

2-Fluoro-5-[(4-methylpiperidin-1-yl)sulfonylamino]benzoic acid has been extensively studied in preclinical models of cancer, and has shown potent antitumor activity in various types of cancer, including lung cancer, breast cancer, and gastric cancer. In addition, this drug has been shown to inhibit the growth and metastasis of cancer cells, and to enhance the sensitivity of cancer cells to chemotherapy.